3-chloro-N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-N-(1-ethyl-2-oxo-3H-indol-5-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H17ClN2O4S/c1-3-20-15-6-4-12(8-11(15)9-17(20)21)19-25(22,23)13-5-7-16(24-2)14(18)10-13/h4-8,10,19H,3,9H2,1-2H3
• InChI Key: JJLYNADVJXDTJQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C17H17ClN2O4S
• Molecular Weight: 380.8 g/mol

Description

3-chloro-N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide, also known as Sunitinib, is a small molecule inhibitor that is used in the treatment of various types of cancer. It was first synthesized in 1998 by researchers at Sugen Inc. and was approved by the FDA in 2006 for the treatment of renal cell carcinoma and gastrointestinal stromal tumors. Since then, it has been used in the treatment of several other types of cancer, including pancreatic neuroendocrine tumors, breast cancer, and non-small cell lung cancer.

Scientific Research Applications

Antimicrobial and Antifungal Activity

Research has shown that derivatives of benzenesulfonamides, including those structurally related to 3-chloro-N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide, exhibit antimicrobial and antifungal activities. A study synthesized and evaluated a series of benzenesulfonamide derivatives for their in vitro antimicrobial and anticancer activities, indicating that certain compounds were effective against microbial strains and showed promise as anticancer agents (Kumar et al., 2014). Similarly, another study synthesized novel benzenesulfonamides bearing the 1,3,4-oxadiazole moiety, which were screened for their anti-HIV and antifungal activities, showcasing the versatility of sulfonamide derivatives in therapeutic applications (Zareef et al., 2007).

Catalytic Applications

The compound has also been explored for its catalytic applications. For instance, the synthesis and characterization of new benzenesulfonamides, including chloro and methoxy derivatives, have been reported, highlighting their potential as chlorinating reagents (Pu et al., 2016). These findings suggest a broad applicability in chemical synthesis and industrial processes.

Anticancer Research

Additionally, the structural framework of 3-chloro-N-(1-ethyl-2-oxoindolin-5-yl)-4-methoxybenzenesulfonamide is conducive to anticancer research. A study focused on the synthesis, antimicrobial, and anticancer evaluation of N-substituted benzenesulfonamide derivatives found some compounds to exhibit potent anticancer activity, underlining the potential of sulfonamide derivatives in developing new cancer therapies (Kumar et al., 2014).

Carbonic Anhydrase Inhibition

Research into the inhibition of carbonic anhydrases has also been a significant application area. A study on the synthesis and evaluation of sulfonamide-based inhibitors showcased their efficacy against therapeutically relevant human carbonic anhydrases, suggesting their potential in treating disorders associated with aberrant activity of these enzymes (Sapegin et al., 2018).